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Compound of Interest

Compound Name: NIBR-LTSi

Cat. No.: B15603443 Get Quote

This document provides crucial safety and logistical information for the handling, storage, and

disposal of NIBR-LTSi, a selective LATS kinase inhibitor. The following guidelines are intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safety
Precautions
Given that a specific Material Safety Data Sheet (MSDS) for NIBR-LTSi is not publicly

available, the following recommendations are based on general best practices for handling

potent, biologically active small molecule inhibitors.

Standard Laboratory Attire:

Lab Coat: A buttoned lab coat should be worn at all times to protect from splashes.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if

contaminated.

Eye Protection: Safety glasses with side shields or goggles are required to prevent eye

contact.

Footwear: Closed-toe shoes must be worn in the laboratory.
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Handling Potent Compounds:

Ventilation: Handle NIBR-LTSi powder in a chemical fume hood or a ventilated enclosure to

avoid inhalation of dust particles.

Weighing: Use a balance with a draft shield located within a fume hood or ventilated

enclosure.

Solution Preparation: Prepare solutions in a fume hood. Avoid aerosol formation.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn. Do

not eat, drink, or smoke in the laboratory.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of NIBR-LTSi.

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g.,

DMSO)
-80°C 6 months

Use fresh, anhydrous

solvent.

-20°C 1 month

Data sourced from multiple suppliers and may vary slightly. Always refer to the supplier's

certificate of analysis for batch-specific recommendations.

Disposal Plan
Dispose of NIBR-LTSi and contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.

Solid Waste:
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Collect unused NIBR-LTSi powder and any materials contaminated with the solid

compound (e.g., weigh boats, contaminated gloves, wipes) in a clearly labeled, sealed

container for hazardous waste.

Liquid Waste:

Collect solutions containing NIBR-LTSi in a designated, leak-proof, and clearly labeled

hazardous waste container.

Do not dispose of NIBR-LTSi solutions down the drain.

Contaminated Labware:

Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or isopropanol)

and collecting the rinsate as hazardous liquid waste.

NIBR-LTSi: Physical and Chemical Properties
Property Value

Molecular Formula C₁₈H₂₀N₄O

Molecular Weight 308.38 g/mol

Solubility Soluble in DMSO (e.g., 100 mg/mL)[1]

Appearance Solid powder

Signaling Pathway of NIBR-LTSi Action
NIBR-LTSi is a selective inhibitor of the LATS (Large Tumor Suppressor) kinases, which are

key components of the Hippo signaling pathway. By inhibiting LATS, NIBR-LTSi prevents the

phosphorylation of YAP (Yes-associated protein), leading to its activation and translocation to

the nucleus where it promotes gene transcription related to cell proliferation and tissue growth.
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NIBR-LTSi inhibits LATS kinase to activate YAP signaling.

Experimental Protocols
The following are generalized protocols based on published studies using NIBR-LTSi. Specific

concentrations and durations may need to be optimized for your particular cell line or animal

model.

In Vitro Cell Culture Protocol
This protocol outlines a general procedure for treating adherent cells with NIBR-LTSi.
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Start

Seed cells in multi-well plates
and allow to adhere (24h)

Prepare a concentrated stock
solution of NIBR-LTSi in DMSO

Dilute stock solution in culture
medium to desired final concentrations

(e.g., 0.1 - 10 µM)

Remove old medium and add
NIBR-LTSi-containing medium to cells

Incubate for the desired duration
(e.g., 2 hours to 10 days)

Analyze cells (e.g., Western blot for
p-YAP, proliferation assay, etc.)

End

Click to download full resolution via product page

General workflow for in vitro experiments with NIBR-LTSi.

Methodology:
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Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to

adhere and recover for 24 hours.

Stock Solution Preparation: Prepare a high-concentration stock solution of NIBR-LTSi (e.g.,

10-100 mM) in anhydrous DMSO.

Working Solution Preparation: On the day of the experiment, dilute the stock solution into

pre-warmed complete culture medium to achieve the desired final concentrations. It is

important to ensure the final DMSO concentration is consistent across all treatments

(including vehicle control) and is non-toxic to the cells (typically <0.1%).

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the appropriate concentration of NIBR-LTSi or a vehicle control (medium

with the same final concentration of DMSO).

Incubation: Incubate the cells for the experimentally determined duration.

Analysis: Following incubation, harvest the cells for downstream analysis, such as Western

blotting to assess YAP phosphorylation, immunofluorescence to observe YAP localization, or

proliferation assays.

In Vivo Experimental Protocol
NIBR-LTSi is orally bioavailable and has been used in mouse models.[1][2]

Formulation for Oral Administration:

A common formulation for in vivo oral administration involves a multi-component vehicle.[1]

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%
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This is an example formulation; solubility and stability should be confirmed for your specific

batch and concentration.

Methodology:

Animal Acclimatization: Allow animals to acclimate to the facility and housing conditions

according to institutional guidelines.

Formulation Preparation: Prepare the NIBR-LTSi formulation on the day of dosing. First,

dissolve the required amount of NIBR-LTSi in DMSO. Then, add the other vehicle

components sequentially, ensuring the solution is clear and homogenous.

Dosing: Administer the formulation to the animals via oral gavage at the desired dose (e.g.,

30-100 mg/kg).

Monitoring: Monitor the animals for any adverse effects throughout the study period.

Tissue Collection and Analysis: At the end of the study, collect tissues of interest for analysis,

such as immunohistochemistry for proliferation markers or gene expression analysis of YAP

target genes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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